Cas no 182120-89-4 (4-Oxazolecarboxylicacid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, methyl ester)

• Product Name: 4-Oxazolecarboxylicacid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, methyl ester
• CAS No: 182120-89-4
• MF: C₁₁H₁₆N₂O₅
• MW: 256.255143165588
• MDL: MFCD11052868
• CID: 98352
• PubChem ID: 11065028
• Update Time: 2025-04-18

4-Oxazolecarboxylicacid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylicacid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, methyl ester
• METHYL 2-(AMINOMETHYL)-1,3-OXAZOLE-4-CARBOXYLATE, 2-BOC PROTECTED
• methyl 2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,3-oxazole-4-carboxylate
• 2-(tert-butoxycarbonylaminomethyl)oxazole-4-carboxylic acid methyl ester
• Boc-Gly-Ser(Oxz)-OMe
• methyl 2-((tert-butoxycarbonyl)methyl)oxazole-4-carboxylate
• methyl 2-((tert-butoxycarbonylamino)methyl)oxazole-4-carboxylate
• methyl 2-(tert-butoxycarbonylaminomethyl)-1,3-oxazole-4-carboxylate
• methyl 2-Boc-aminomethyl-oxazole-4-carboxylate
• Methyl 2-[N-(tert-butoxycarbonyl)aminomethyl]oxazole-4-carboxylate
• Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-1,3-oxazole-4-carboxylate
• FT-0709313
• 4-Oxazolecarboxylic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, methyl ester
• E85688
• EN300-1720592
• A15325
• SCHEMBL3583656
• CS-0236621
• DTXSID60453952
• 2-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-4-oxazolecarboxylic acid methyl ester
• 182120-89-4
• LBMUDSGZSJTLCL-UHFFFAOYSA-N
• Methyl 2-({[(tert-butoxy)carbonyl]amino}methyl)-1,3-oxazole-4-carboxylate
• Methyl 2-(((tert-butoxycarbonyl)amino)methyl)oxazole-4-carboxylate
• 2-(tert-butoxycarbonylamino-methyl)-oxazole-4-carboxylic acid methyl ester
• MFCD11052868
• 4-Oxazolecarboxylic acid,2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-,methyl ester
• HHA12089

• MDL： MFCD11052868
• Inchi： 1S/C11H16N2O5/c1-11(2,3)18-10(15)12-5-8-13-7(6-17-8)9(14)16-4/h6H,5H2,1-4H3,(H,12,15)
• InChI Key： LBMUDSGZSJTLCL-UHFFFAOYSA-N
• SMILES： O(C(NCC1=NC(C(=O)OC)=CO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 256.10600
• Monoisotopic Mass: 256.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.194±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 73-75 ºC
• Boiling Point: 364.192°C at 760 mmHg
• Flash Point: 174.057°C
• Refractive Index: 1.488
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 90.66000
• LogP: 1.87680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles